Cas no 110236-08-3 (3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester)
110236-08-3 structure
Product Name:3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
CAS No:110236-08-3
MF:C17H13Cl2N3O2
MW:362.210021734238
CID:1192444
Update Time:2024-08-05
3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
- 3-Pyridinecarboxylic acid, 2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
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- Inchi: 1S/C17H13Cl2N3O2/c1-22-15(11-6-5-10(18)8-13(11)19)9-14(21-22)16-12(17(23)24-2)4-3-7-20-16/h3-9H,1-2H3
- InChI Key: KPBQNBKAGWMQNG-UHFFFAOYSA-N
- SMILES: C1(C2C=C(C3=CC=C(Cl)C=C3Cl)N(C)N=2)=NC=CC=C1C(OC)=O
Computed Properties
- Exact Mass: 361.03869
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 491.5±45.0 °C(Predicted)
- PSA: 57.01
- pka: -0.15±0.29(Predicted)
3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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